Cas no 1798424-09-5 ((Z)-2-Cyano-N-(cyclopropylmethyl)-3-(furan-2-yl)-N-methylprop-2-enamide)

• Product Name: (Z)-2-Cyano-N-(cyclopropylmethyl)-3-(furan-2-yl)-N-methylprop-2-enamide
• CAS No: 1798424-09-5
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 6220805
• PubChem ID: 94827785
• Update Time: 2025-05-19

(Z)-2-Cyano-N-(cyclopropylmethyl)-3-(furan-2-yl)-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 1798424-09-5
• EN300-26579754
• 2-cyano-N-(cyclopropylmethyl)-3-(furan-2-yl)-N-methylprop-2-enamide
• Z2867515559
• (Z)-2-Cyano-N-(cyclopropylmethyl)-3-(furan-2-yl)-N-methylprop-2-enamide

• Inchi： 1S/C13H14N2O2/c1-15(9-10-4-5-10)13(16)11(8-14)7-12-3-2-6-17-12/h2-3,6-7,10H,4-5,9H2,1H3/b11-7-
• InChI Key： JEHBEHUHOAFXJH-XFFZJAGNSA-N
• SMILES： O=C(/C(/C#N)=C\C1=CC=CO1)N(C)CC1CC1

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.2Ų

Additional information on (Z)-2-Cyano-N-(cyclopropylmethyl)-3-(furan-2-yl)-N-methylprop-2-enamide

Exploring the Chemistry and Applications of (Z)-2-Cyano-N-(cyclopropylmethyl)-3-(furan-2-yl)-N-methylprop-2-enamide (CAS No. 1798424-09-5)

The compound (Z)-2-Cyano-N-(cyclopropylmethyl)-3-(furan-2-yl)-N-methylprop-2-enamide (CAS No. 1798424-09-5) is a structurally unique molecule that has garnered significant interest in the field of organic chemistry and pharmaceutical research. Its distinctive furan-2-yl and cyclopropylmethyl moieties, combined with a cyano group and an enamide backbone, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, agrochemicals, and material science.

One of the most discussed topics in recent scientific literature is the role of furan derivatives in medicinal chemistry. The furan-2-yl group in (Z)-2-Cyano-N-(cyclopropylmethyl)-3-(furan-2-yl)-N-methylprop-2-enamide is known for its electron-rich nature, which can enhance binding affinity to biological targets. This has led to investigations into its use as a scaffold for designing inhibitors of enzymes like kinases or proteases, which are hot targets in cancer and infectious disease research.

Another area of interest is the enamide functionality, which is increasingly recognized for its stability and reactivity in cross-coupling reactions. The (Z)-configuration of this compound adds a layer of stereochemical control, making it valuable for asymmetric synthesis. Questions like "How does the Z-configuration influence biological activity?" or "What are the synthetic routes to (Z)-enamides?" are frequently searched in academic databases, reflecting the compound's relevance in modern organic synthesis.

From an industrial perspective, the cyclopropylmethyl group is notable for its ability to modulate lipophilicity and metabolic stability in drug candidates. This has sparked discussions on platforms like LinkedIn and ResearchGate about optimizing N-alkylation strategies for similar compounds. The CAS No. 1798424-09-5 is often cited in patents related to crop protection, highlighting its potential in developing novel pesticides with improved environmental profiles.

In material science, the cyano group in (Z)-2-Cyano-N-(cyclopropylmethyl)-3-(furan-2-yl)-N-methylprop-2-enamide offers opportunities for polymerization or functionalization. Researchers are exploring its use in conductive polymers or as a precursor for heterocyclic frameworks. Queries such as "cyano-enamide applications in materials" or "furan-based polymers" trend in Google Scholar, underscoring the interdisciplinary appeal of this compound.

Environmental and regulatory considerations also play a role in its adoption. While not classified as hazardous, its synthesis often involves green chemistry principles to minimize waste. The IUPAC name and CAS registry are critical for compliance with REACH and other global chemical inventories, making accurate nomenclature essential for commercial distribution.

In summary, (Z)-2-Cyano-N-(cyclopropylmethyl)-3-(furan-2-yl)-N-methylprop-2-enamide represents a compelling case study in the convergence of synthetic utility and applied research. Its multifaceted chemistry continues to inspire innovations across pharmaceuticals, agriculture, and advanced materials, aligning with broader trends toward sustainable and targeted molecular design.